3-(5-Fluoropyrimidin-2-yl)propanenitrile

• Molecular Formula: C7H6FN3
• Molecular Weight: 151.14 g/mol
• IUPAC Name: 3-(5-fluoropyrimidin-2-yl)propanenitrile
• InChI: InChI=1S/C7H6FN3/c8-6-4-10-7(11-5-6)2-1-3-9/h4-5H,1-2H2
• InChI Key: ZDMHRNNAIRNDRC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=N1)CCC#N)F

Description

3-(5-Fluoropyrimidin-2-yl)propanenitrile is a fluorinated pyrimidine derivative with a propanenitrile backbone. Its molecular structure consists of a pyrimidine ring substituted with a fluorine atom at the 5-position and a propanenitrile group at the 2-position. The fluorine atom enhances electronegativity and metabolic stability, while the nitrile group offers reactivity for further functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(5-Fluoropyrimidin-2-yl)propanenitrile typically involves the reaction of 5-fluoropyrimidine with a suitable nitrile precursor under controlled conditions. One common method involves the use of 5-fluoropyrimidine and 3-bromopropanenitrile in the presence of a base such as potassium carbonate (K2CO3) in a polar aprotic solvent like dimethylformamide (DMF). The reaction is usually carried out at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production of 3-(5-Fluoropyrimidin-2-yl)propanenitrile may involve similar synthetic routes but on a larger scale. The process would typically be optimized for yield and purity, with considerations for cost-effectiveness and environmental impact. Large-scale production might also involve continuous flow reactors to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions: 3-(5-Fluoropyrimidin-2-yl)propanenitrile can undergo various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under appropriate conditions to form different derivatives.

Cyclization Reactions: It can undergo cyclization to form more complex heterocyclic structures.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in solvents like DMF or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various substituted pyrimidines, while oxidation and reduction can lead to different functionalized derivatives .

Scientific Research Applications

3-(5-Fluoropyrimidin-2-yl)propanenitrile has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Biological Research: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Materials Science: It is used in the development of advanced materials, such as organic semiconductors and polymers.

Mechanism of Action

The mechanism of action of 3-(5-Fluoropyrimidin-2-yl)propanenitrile depends on its specific application. In medicinal chemistry, it may act by inhibiting specific enzymes or receptors involved in disease pathways. For example, derivatives of this compound have been studied as selective inhibitors of tyrosine kinase 2 (TYK2), which plays a role in immune-mediated diseases. The compound binds to the active site of TYK2, preventing its activation and subsequent signaling pathways .

Comparison with Similar Compounds

The structural and functional similarities of 3-(5-Fluoropyrimidin-2-yl)propanenitrile to other propanenitrile derivatives allow for meaningful comparisons. Below is an analysis of key analogs:

Structural Features and Physicochemical Properties

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituents/Functional Groups	Key Properties/Applications
3-(5-Fluoropyrimidin-2-yl)propanenitrile	C₇H₅FN₄	180.14*	5-fluoropyrimidin-2-yl, nitrile	Intermediate in drug synthesis
3-((Pyridine-2-yl)methylamino)propanenitrile	C₉H₁₁N₃	161.21	Pyridine-2-yl, methylamino, nitrile	Forms Ni(II) coordination complexes
3-[(5-Bromopyridin-2-yl)(methyl)amino]propanenitrile	C₉H₁₀BrN₃	240.10	5-bromopyridin-2-yl, methylamino, nitrile	Halogenated analog for cross-coupling
3-oxo-3-piperidin-1-yl-2-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile	C₁₄H₁₃F₃N₂O	306.27*	Trifluoromethylpyridin-2-yl, piperidinyl, ketone, nitrile	Lipophilic intermediate

Key Observations:

Substituent Effects: Halogenation: Bromine (in the 5-bromopyridin-2-yl analog) increases molecular weight and offers reactivity for Suzuki couplings, whereas fluorine (in the target compound) enhances electronegativity and bioavailability . Coordination Chemistry: The methylamino group in 3-((pyridine-2-yl)methylamino)propanenitrile facilitates binding to Ni(II), forming distorted square-planar complexes useful in catalysis .

Functional Group Reactivity :

• The nitrile group in all compounds allows for nucleophilic additions or reductions to amines, enabling diversification into amides, carboxylic acids, or heterocycles .

Coordination Chemistry

• Ni(II) Complexes: 3-((Pyridine-2-yl)methylamino)propanenitrile forms four-coordinate Ni(II) dithiocarbamate complexes with distorted square-planar geometries. These complexes exhibit bond angles near 110°, comparable to other homoleptic Ni(II) compounds, suggesting stability in catalytic applications .

Pharmacological Relevance

• Trifluoromethyl Derivatives : Compounds like 3-oxo-3-piperidin-1-yl-2-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile are intermediates in kinase inhibitor synthesis, targeting diseases like cancer and inflammation .